Cas no 921514-38-7 (N-4-({2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenyl-2-methylpropanamide)

• Product Name: N-4-({2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenyl-2-methylpropanamide
• CAS No: 921514-38-7
• MF: C₂₄H₂₈N₄O₅S
• MW: 484.567924499512
• CID: 6528292
• Update Time: 2025-07-17

N-4-({2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenyl-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-4-({2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenyl-2-methylpropanamide
• Propanamide, N-[4-[[[2-[3-(4-ethoxyphenyl)-6-oxo-1(6H)-pyridazinyl]ethyl]amino]sulfonyl]phenyl]-2-methyl-

• Inchi： 1S/C24H28N4O5S/c1-4-33-20-9-5-18(6-10-20)22-13-14-23(29)28(27-22)16-15-25-34(31,32)21-11-7-19(8-12-21)26-24(30)17(2)3/h5-14,17,25H,4,15-16H2,1-3H3,(H,26,30)
• InChI Key： ZMWPSOJKJYOUHL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NCCN2N=C(C3=CC=C(OCC)C=C3)C=CC2=O)(=O)=O)C=C1)(=O)C(C)C

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• pka: 10.77±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-4-({2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenyl-2-methylpropanamide

Comprehensive Overview of N-4-({2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenyl-2-methylpropanamide (CAS No. 921514-38-7)

The compound N-4-({2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenyl-2-methylpropanamide, identified by its CAS No. 921514-38-7, represents a sophisticated small molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure, featuring a pyridazine core and sulfamoyl linkage, has garnered attention for its unique physicochemical properties and potential therapeutic applications. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel mechanisms of action in drug discovery.

In recent years, the demand for highly specific small-molecule modulators has surged, driven by advancements in precision medicine and targeted therapies. N-4-({2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenyl-2-methylpropanamide aligns with this trend, as its multi-functional groups enable selective interactions with biological targets. Computational studies suggest its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, making it a candidate for oncology and metabolic disorder research.

The synthesis of CAS No. 921514-38-7 involves a multi-step process, emphasizing the importance of regioselective functionalization and sulfonamide coupling. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity and structural integrity. These methods are frequently searched by chemists optimizing protocols for heterocyclic compound synthesis, reflecting broader interest in scalable and reproducible methodologies.

From a pharmacological perspective, the 4-ethoxyphenyl moiety in N-4-({2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenyl-2-methylpropanamide may contribute to enhanced blood-brain barrier (BBB) permeability, a hot topic in neurotherapeutics. This feature, combined with its propanamide tail, could position the compound as a scaffold for central nervous system (CNS) drug development, addressing unmet needs in neurodegenerative diseases.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) profiling of CAS No. 921514-38-7 remains an active area of investigation. Researchers are leveraging in silico predictive tools to assess its bioavailability and toxicological thresholds, aligning with industry demands for green chemistry and sustainable drug design. These aspects resonate with growing public interest in eco-friendly pharmaceuticals and reduced environmental impact of chemical R&D.

In summary, N-4-({2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenyl-2-methylpropanamide exemplifies the convergence of medicinal chemistry and molecular innovation. Its CAS No. 921514-38-7 serves as a pivotal identifier for researchers exploring its diverse applications, from drug discovery to biochemical tool development. As the scientific community continues to decode its potential, this compound may emerge as a cornerstone in next-generation therapeutics.